Cas no 847398-38-3 (3-(4-chlorophenyl)-6-{1,4-dioxa-8-azaspiro4.5decan-8-yl}-1,2,3,4-tetrahydropyrimidine-2,4-dione)
3-(4-chlorophenyl)-6-{1,4-dioxa-8-azaspiro4.5decan-8-yl}-1,2,3,4-tetrahydropyrimidine-2,4-dione Chemical and Physical Properties
Names and Identifiers
-
- 3-(4-chlorophenyl)-6-(1,4-dioxa-8-azaspiro[4.5]decan-8-yl)pyrimidine-2,4(1H,3H)-dione
- 2,4(1H,3H)-Pyrimidinedione, 3-(4-chlorophenyl)-6-(1,4-dioxa-8-azaspiro[4.5]dec-8-yl)-
- MLS000045873
- F0662-0409
- AKOS002051087
- CHEMBL1872762
- 3-(4-chlorophenyl)-6-(1,4-dioxa-8-azaspiro[4.5]dec-8-yl)-2,4(1H,3H)-pyrimidinedione
- 847398-38-3
- HMS2446D23
- 3-(4-chlorophenyl)-6-(1,4-dioxa-8-azaspiro[4.5]dec-8-yl)pyrimidine-2,4(1H,3H)-dione
- SMR000028260
- SR-01000098036
- SR-01000098036-1
- 3-(4-chlorophenyl)-6-(1,4-dioxa-8-azaspiro[4.5]decan-8-yl)-1H-pyrimidine-2,4-dione
- 3-(4-chlorophenyl)-6-{1,4-dioxa-8-azaspiro4.5decan-8-yl}-1,2,3,4-tetrahydropyrimidine-2,4-dione
-
- Inchi: 1S/C17H18ClN3O4/c18-12-1-3-13(4-2-12)21-15(22)11-14(19-16(21)23)20-7-5-17(6-8-20)24-9-10-25-17/h1-4,11H,5-10H2,(H,19,23)
- InChI Key: QOEXPCSKPBCEBE-UHFFFAOYSA-N
- SMILES: C1(=O)NC(N2CCC3(OCCO3)CC2)=CC(=O)N1C1=CC=C(Cl)C=C1
Computed Properties
- Exact Mass: 363.0985838g/mol
- Monoisotopic Mass: 363.0985838g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 25
- Rotatable Bond Count: 2
- Complexity: 572
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 71.1Ų
Experimental Properties
- Density: 1.48±0.1 g/cm3(Predicted)
- pka: 8.29±0.40(Predicted)
3-(4-chlorophenyl)-6-{1,4-dioxa-8-azaspiro4.5decan-8-yl}-1,2,3,4-tetrahydropyrimidine-2,4-dione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F0662-0409-2μmol |
3-(4-chlorophenyl)-6-{1,4-dioxa-8-azaspiro[4.5]decan-8-yl}-1,2,3,4-tetrahydropyrimidine-2,4-dione |
847398-38-3 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F0662-0409-5μmol |
3-(4-chlorophenyl)-6-{1,4-dioxa-8-azaspiro[4.5]decan-8-yl}-1,2,3,4-tetrahydropyrimidine-2,4-dione |
847398-38-3 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0662-0409-10μmol |
3-(4-chlorophenyl)-6-{1,4-dioxa-8-azaspiro[4.5]decan-8-yl}-1,2,3,4-tetrahydropyrimidine-2,4-dione |
847398-38-3 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0662-0409-20μmol |
3-(4-chlorophenyl)-6-{1,4-dioxa-8-azaspiro[4.5]decan-8-yl}-1,2,3,4-tetrahydropyrimidine-2,4-dione |
847398-38-3 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F0662-0409-1mg |
3-(4-chlorophenyl)-6-{1,4-dioxa-8-azaspiro[4.5]decan-8-yl}-1,2,3,4-tetrahydropyrimidine-2,4-dione |
847398-38-3 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F0662-0409-2mg |
3-(4-chlorophenyl)-6-{1,4-dioxa-8-azaspiro[4.5]decan-8-yl}-1,2,3,4-tetrahydropyrimidine-2,4-dione |
847398-38-3 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F0662-0409-3mg |
3-(4-chlorophenyl)-6-{1,4-dioxa-8-azaspiro[4.5]decan-8-yl}-1,2,3,4-tetrahydropyrimidine-2,4-dione |
847398-38-3 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0662-0409-4mg |
3-(4-chlorophenyl)-6-{1,4-dioxa-8-azaspiro[4.5]decan-8-yl}-1,2,3,4-tetrahydropyrimidine-2,4-dione |
847398-38-3 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F0662-0409-5mg |
3-(4-chlorophenyl)-6-{1,4-dioxa-8-azaspiro[4.5]decan-8-yl}-1,2,3,4-tetrahydropyrimidine-2,4-dione |
847398-38-3 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0662-0409-10mg |
3-(4-chlorophenyl)-6-{1,4-dioxa-8-azaspiro[4.5]decan-8-yl}-1,2,3,4-tetrahydropyrimidine-2,4-dione |
847398-38-3 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
3-(4-chlorophenyl)-6-{1,4-dioxa-8-azaspiro4.5decan-8-yl}-1,2,3,4-tetrahydropyrimidine-2,4-dione Related Literature
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
Additional information on 3-(4-chlorophenyl)-6-{1,4-dioxa-8-azaspiro4.5decan-8-yl}-1,2,3,4-tetrahydropyrimidine-2,4-dione
Professional Introduction to Compound with CAS No. 847398-38-3 and Product Name: 3-(4-chlorophenyl)-6-{1,4-dioxa-8-azaspiro4.5decan-8-yl}-1,2,3,4-tetrahydropyrimidine-2,4-dione
The compound CAS No. 847398-38-3, identified by its systematic name 3-(4-chlorophenyl)-6-{1,4-dioxa-8-azaspiro4.5decan-8-yl}-1,2,3,4-tetrahydropyrimidine-2,4-dione, represents a fascinating molecule with significant potential in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic derivatives that have garnered considerable attention due to their structural complexity and biological activity. The presence of multiple functional groups, including a chlorophenyl moiety and a spirocyclic azaspiro structure, contributes to its unique chemical properties and makes it a promising candidate for further investigation.
In recent years, the development of novel therapeutic agents has been heavily influenced by the exploration of complex molecular architectures. The spirocyclic azaspiro framework in this compound is particularly noteworthy, as it introduces a rigid core that can modulate the conformational flexibility and binding interactions of the molecule. This structural feature has been increasingly recognized as a key factor in designing molecules with enhanced binding affinity and selectivity towards biological targets. The tetrahydropyrimidine-2,4-dione scaffold further adds to the compound's potential by providing a versatile platform for further derivatization and functionalization.
The 4-chlorophenyl substituent in the molecule is another critical feature that influences its pharmacological profile. Chlorophenyl groups are commonly found in biologically active compounds due to their ability to interact with various biological receptors and enzymes through hydrophobic and electrostatic interactions. This substituent can also serve as a handle for further chemical modifications, enabling the synthesis of analogues with tailored properties. The combination of these structural elements makes this compound an intriguing subject for drug discovery efforts.
Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between such complex molecules and their biological targets. The spirocyclic azaspiro structure has been shown to exhibit unique binding properties when interacting with proteins and enzymes, often leading to high-affinity complexes. This has spurred interest in leveraging such structures for the development of novel inhibitors and modulators of key biological pathways. The tetrahydropyrimidine-2,4-dione moiety is also known to participate in various non-covalent interactions, including hydrogen bonding and π-stacking, which are crucial for achieving optimal binding affinity.
The synthesis of this compound involves multi-step organic transformations that highlight the ingenuity of modern synthetic chemistry. The introduction of the spirocyclic azaspiro unit requires careful control over reaction conditions to ensure high yield and purity. Additionally, the installation of the tetrahydropyrimidine-2,4-dione scaffold necessitates precise functional group transformations. These synthetic challenges underscore the importance of innovative synthetic strategies in accessing complex molecular architectures like this one.
From a medicinal chemistry perspective, this compound represents an excellent starting point for exploring new therapeutic modalities. The unique combination of structural features suggests potential activity across multiple biological targets, including enzymes involved in metabolic pathways and receptors implicated in neurological disorders. Preliminary studies have indicated that derivatives of this class may exhibit promising pharmacological effects without significant off-target interactions.
The development of novel drug candidates often relies on high-throughput screening (HTS) approaches to identify molecules with desirable biological activity. Given its structural complexity and predicted bioactivity profile, this compound is well-suited for inclusion in HTS campaigns targeting various disease-related pathways. The success of such screens could lead to the identification of lead compounds that undergo further optimization to improve potency, selectivity, and pharmacokinetic properties.
In conclusion,CAS No. 847398-38-3 (also known as 3-(4-chlorophenyl)-6-{1,4-dioxa-8-azaspiro4.5decan-8-yl}-1,2,3,4-tetrahydropyrimidine-2,4-dione) represents a structurally intriguing molecule with significant potential in pharmaceutical research and drug development. Its unique combination of functional groups and its predicted bioactivity make it an attractive candidate for further exploration in medicinal chemistry endeavors aimed at discovering novel therapeutic agents.
847398-38-3 (3-(4-chlorophenyl)-6-{1,4-dioxa-8-azaspiro4.5decan-8-yl}-1,2,3,4-tetrahydropyrimidine-2,4-dione) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)